![molecular formula C10H9NO2 B017667 3,4-Dihydro-1H-1-benzazepine-2,5-dione CAS No. 16511-38-9](/img/structure/B17667.png)
3,4-Dihydro-1H-1-benzazepine-2,5-dione
Overview
Description
3,4-Dihydro-1H-1-benzazepine-2,5-dione, commonly referred to as 3,4-DHBA, is a heterocyclic compound belonging to the class of benzazepines. It is an important organic building block for the synthesis of various organic compounds, and has been used for many years in the laboratory for a variety of scientific research applications. 3,4-DHBA is a versatile compound that has been used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
It is used for forming derivatives of 2-benzazepine-1,3-dione and its derivatives, which have potential chemical applications (Turkevich & Sementsiv, 1984).
Derivatives like 1-Aryl-4,6-dihydropyrazolo[4,3-d][1]benzazepin-5(1H)-ones exhibit antiproliferative activity and selective growth inhibition in human cancer cell lines, making them significant in cancer research (Kohfeld et al., 2007).
Its derivatives, such as Pyrrolo[3,4-c] [1] benzazepine-4,10(2H, 5H)-dione, serve as model systems for designing analogues of pharmaceutical compounds (Di Sant et al., 1996).
Heterocyclic liquid crystal compounds containing 1,3-oxazepine-4,7-diones and 5,6-benzo[e][1, 3]oxazepine-4,7-diones synthesized from this compound have potential applications in chemistry and biology, including in chemical sensing and photoluminescence (Yeap, Mohammad, & Osman, 2010, 2012).
The formation of 3,4-dihydro-1H-1-benzazepine-2,5-diones from DL-kynurenine derivatives through thermal cyclization is another application in scientific research (Rivett & Stewart, 1978).
Novel compounds synthesized from 1,2-cyclic sulfamidates, such as 4,5-Dihydro-1H-2,5-benzoxazocine-1,6(3H)-diones, are derived from this compound and have potential applications in medicinal chemistry (Jangili & Das, 2016).
Its derivatives are used in synthesizing novel tricyclic ring systems with potential pharmaceutical applications (Gallaschun & Schnur, 1990).
Synthesis of 3H-1-benzazepines from secondary 2.3- and 2,5-dihydro-1H-1-benzazepines through dehydrogenation involving hydride transfer to an iminium ion is another key application (Kharraz et al., 1996).
Mechanism of Action
Target of Action
Compounds with similar structures have been found to have a wide range of targets, including those involved in cardiovascular diseases .
Mode of Action
Some derivatives of this compound have shown strong anticonvulsant activities , suggesting that they may interact with targets in the nervous system to modulate neuronal activity.
Biochemical Pathways
Given its potential anticonvulsant activity , it may influence pathways related to neurotransmission and neuronal excitability.
Result of Action
Some derivatives of this compound have shown good inhibitory effects against staphylococcus aureus atcc 29213 and mtb h37rv , suggesting potential antimicrobial activity.
Properties
IUPAC Name |
3,4-dihydro-1H-1-benzazepine-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c12-9-5-6-10(13)11-8-4-2-1-3-7(8)9/h1-4H,5-6H2,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDTXDALRBZEUFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=CC=CC=C2C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10327275 | |
Record name | 3,4-Dihydro-1H-1-benzazepine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10327275 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16511-38-9 | |
Record name | 3,4-Dihydro-1H-1-benzazepine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10327275 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key structural features of 3,4-dihydro-1H-1-benzazepine-2,5-dione that make it a valuable scaffold in medicinal chemistry?
A1: This compound features a seven-membered benzazepine ring fused to a 2,5-dione moiety. This structure allows for diverse chemical modifications at various positions, making it an attractive scaffold for developing novel pharmaceutical compounds. For instance, studies have shown the potential of using this scaffold to develop highly potent and selective dopamine D(3)-receptor antagonists. []
Q2: Can you describe a synthetic route to obtain pyrazolo, isoxazolo, and pyrimido annulated analogues of this compound?
A2: Research describes an efficient one-pot protocol for annulation on the benzazepine nucleus. The process involves reacting the oxoketene dithioacetal derivative of this compound with various reagents. For example, reacting it with hydrazine hydrate yields pyrazolo analogues, while using hydroxylamine hydrochloride produces isoxazolo analogues. Pyrimido analogues can be obtained by reacting with reagents like acetamidine hydrochloride, guanidine nitrate, urea, or thiourea. []
Q3: How can we enhance the efficiency of designing experiments for studying the synthesis of compounds like this compound?
A3: Model-based optimal experimental design can significantly improve the efficiency of such studies. By employing global parameter sensitivities and appropriate design measures, researchers can maximize the information gained from experiments. This approach helps in obtaining more precise parameter estimates and identifying reliable model candidates, especially when dealing with limited experimental data. []
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